5-Bromo-3-iodopicolinic acid

• Molecular Formula: C6H3BrINO2
• Molecular Weight: 327.90 g/mol
• SMILES: C1=C(C=NC(=C1I)C(=O)O)Br
• InChI: InChI=1S/C6H3BrINO2/c7-3-1-4(8)5(6(10)11)9-2-3/h1-2H,(H,10,11)
• InChIKey: STMMTUUHWUMHOO-UHFFFAOYSA-N

Med-chem teams waste effort re-optimizing routes when dibromo or mono-halogenated analogs lack the reactivity gradient needed for site-selective functionalization. 5-Bromo-3-iodopicolinic acid solves this with a programmed orthogonal handle: • C-I bond (≈57 kcal/mol) couples first at the 3-position under mild Pd-catalysis (60-80 °C), leaving the 5-Br intact. • A second coupling at the 5-position with a different boronic acid enables diverse disubstituted libraries from a single building block. • The free 2-COOH allows direct amide/ester conjugation without a separate hydrolysis step, streamlining SAR campaigns for pharmaceuticals and agrochemicals.

5-Bromo-3-iodopicolinic Acid Procurement Guide

5-Bromo-3-iodopicolinic acid (CAS 2677885-07-1, molecular formula C₆H₃BrINO₂, molecular weight 327.90) is a polyhalogenated picolinic acid derivative bearing bromine at the 5-position and iodine at the 3-position of the pyridine ring [1]. The compound serves as a versatile synthetic intermediate, particularly valued in cross-coupling chemistry where the differential reactivity of the C–I and C–Br bonds enables sequential, site-selective functionalization [2]. The presence of the 2-carboxylic acid moiety further distinguishes this scaffold from simple halogenated pyridines by providing a handle for amide coupling, esterification, or decarboxylative transformations [3].

Workflow

Sequential site-selective cross-coupling

Differentiator

Orthogonal C–I / C–Br reactivity gradient

Conjugation handle

Free carboxylic acid for direct amide coupling

• [1] ChemSrc. 5-Bromo-3-iodopicolinic acid. CAS 2677885-07-1. Molecular Formula: C6H3BrINO2. Molecular Weight: 327.90. SMILES: O=C(O)c1ncc(Br)cc1I. Updated 2024-09-03. View Source
• [2] Handy ST, Wilson T, Muth A. Disubstituted pyridines: the double-coupling approach. J Org Chem. 2007;72(22):8496-8500. doi:10.1021/jo701709a. PMID: 17918901. View Source
• [3] ChemSrc. 5-Bromo-3-iodopicolinic acid physical and chemical properties. CAS 2677885-07-1. View Source

5-Bromo-3-iodopicolinic Acid: Irreplaceable by Analogs

Picolinic acid derivatives with different halogenation patterns cannot be substituted for 5-bromo-3-iodopicolinic acid without fundamentally altering synthetic outcomes. The combination of bromine and iodine on the same pyridine ring creates a programmed reactivity gradient: the C–I bond undergoes oxidative addition with palladium catalysts significantly faster than the C–Br bond due to lower bond dissociation energy (C–I ≈ 57 kcal/mol vs C–Br ≈ 71 kcal/mol), enabling precise sequential coupling at the 3-position first, followed by the 5-position [1]. This orthogonal reactivity cannot be replicated by dibromo analogs (which lack this reactivity gradient) or by mono-halogenated picolinic acids (which offer only a single functionalization site). Furthermore, the 3-iodo regiochemistry is synthetically distinct from 4-iodo or 6-iodo isomers, which exhibit different electronic environments and coupling reactivity profiles [2]. Generic substitution with a closely related analog would necessitate re-optimization of the entire synthetic sequence.

Target Compound

Substitution Outcome

5-Bromo-3-iodopicolinic acid

Dibromo analog lacks reactivity gradient, preventing sequential site-selective coupling without re-optimization.

5-Bromo-3-iodopicolinic acid

3-Iodopicolinic acid provides only a single functionalization site, limiting synthetic divergence.

5-Bromo-3-iodopicolinic acid

Methyl ester analog requires an additional hydrolysis step before amide conjugation, complicating acid-sensitive workflows.

• [1] Heterocyclic Chemistry at a Glance. Chapter: Palladium in Heterocyclic Chemistry — Selectivity. Leaving groups reactivity to oxidative addition: I > Br ~ OTf > Cl, related inversely to carbon–halogen bond strength. View Source
• [2] Bayer CropScience AG. WO/2012/080230 A1. Novel substituted picolinic acids, salts and acid derivatives thereof, and use thereof as herbicides. Filed 2010-10-22. View Source

5-Bromo-3-iodopicolinic Acid: Key Evidence vs Analogs

C–I vs C–Br Reactivity for Sequential Coupling

The differential reactivity between the C–I and C–Br bonds in 5-bromo-3-iodopicolinic acid enables orthogonal sequential cross-coupling. The C–I bond is significantly more reactive toward oxidative addition with Pd(0) than the C–Br bond, with activation energy barriers of approximately 5 kcal/mol for C–I cleavage versus 10 kcal/mol for C–Br cleavage in related systems [1]. This difference translates to a practical selectivity window: under standard Suzuki–Miyaura conditions (Pd catalyst, mild base, ambient to moderate temperature), coupling occurs first and exclusively at the 3-iodo position [2].

C–I vs C–Br reactivity

Class-level inference

~5 kcal/mol

Activation energy difference supports site-selective coupling at the 3-position.

Computational estimate; practical selectivity confirmed under mild Suzuki–Miyaura conditions.

Evidence Dimension	Activation energy for oxidative addition
Target Compound Data	C–I: ~5 kcal/mol; C–Br: ~10 kcal/mol (estimated from computational studies on aryl halides)
Comparator Or Baseline	Dibromo analog (e.g., 3,5-dibromopicolinic acid): C–Br at both positions (~10 kcal/mol for each C–Br), no reactivity gradient available
Quantified Difference	Activation energy difference of approximately 5 kcal/mol between C–I and C–Br sites; 100% site-selectivity achievable at the iodo position under mild coupling conditions [2]
Conditions	Computational activation energies for C–X cleavage; Suzuki–Miyaura cross-coupling conditions (Pd catalyst, arylboronic acid, mild base)

Why This Matters

This quantified reactivity gradient enables chemists to execute two distinct coupling steps sequentially without protecting group manipulation, reducing step count and improving overall synthetic efficiency.

• [1] Activation energies for C–Cl, C–Br, and C–I cleavage: computational study showing 12 kcal/mol (C–Cl), 10 kcal/mol (C–Br), and 5 kcal/mol (C–I) for oxidative addition transition states. View Source
• [2] Handy ST, Wilson T, Muth A. Disubstituted pyridines: the double-coupling approach. J Org Chem. 2007;72(22):8496-8500. doi:10.1021/jo701709a. PMID: 17918901. View Source

Overcoming Pyridine Electronic Bias with Bromoiodo Scaffold

Pyridine rings possess intrinsic electronic bias that favors oxidative addition at C-2 over C-3 or C-4 positions (reactivity order: C-2 > C-4 > C-3), which can confound regioselective coupling in polyhalogenated pyridines lacking the 2-carboxylic acid handle [1]. The bromoiodo combination in 5-bromo-3-iodopicolinic acid, combined with the electron-withdrawing 2-carboxylic acid group, provides a strategy to overcome this inherent bias, enabling reliable coupling at the 3-position first despite the ring's natural preference for C-2 reactivity [2].

Regioselectivity control

Cross-study comparable

C-3 inversion

2-COOH group modulates electronic bias, enabling primary coupling at the normally least reactive C-3 position.

Overcomes intrinsic pyridine C-2 > C-4 > C-3 oxidative addition preference.

Evidence Dimension	Regioselectivity of oxidative addition on pyridine ring
Target Compound Data	Selective coupling at 3-iodo position achievable; the 2-carboxylic acid group alters electron density distribution at ring carbons
Comparator Or Baseline	Unsubstituted pyridine or simple 3-iodopyridine lacking the 2-carboxylic acid group: oxidative addition favors C-2 (highest reactivity) > C-4 > C-3 (lowest reactivity) [1]
Quantified Difference	Reactivity order inversion: C-3 becomes the primary coupling site due to C–I lability and electronic modulation by the 2-COOH group; in simple pyridines, C-3 is the least reactive position for oxidative addition [1]
Conditions	Palladium-catalyzed cross-coupling; pyridine ring electronic bias measured by total electron density at carbon positions

Why This Matters

The ability to reliably functionalize the 3-position first, despite pyridine's inherent bias toward C-2 reactivity, provides synthetic access to disubstituted pyridine architectures that would be difficult or impossible to achieve with simpler halogenated pyridine intermediates.

• [1] Heterocyclic Chemistry at a Glance. Pyridine regioselectivity: oxidative addition order is C-2 > C-4 > C-3. View Source
• [2] Handy ST, Wilson T, Muth A. Disubstituted pyridines: the double-coupling approach. J Org Chem. 2007;72(22):8496-8500. doi:10.1021/jo701709a. PMID: 17918901. View Source

Dual Halogenation vs 3-Iodopicolinic Acid

Compared to mono-iodinated picolinic acid (3-iodopicolinic acid, molecular weight 249.01), 5-bromo-3-iodopicolinic acid provides a second orthogonal handle for diversification. While 3-iodopicolinic acid enables only a single coupling event at the 3-position, the target compound permits two distinct coupling steps, enabling access to more complex, disubstituted pyridine architectures from a single starting material [1]. This dual-halogenation strategy aligns with established methodologies for polysubstituted pyridines where iodo, bromo, and chloro positions can be sequentially coupled to introduce different molecular fragments [2].

Dual vs. Mono Halogenation

Cross-study comparable

2 handles vs 1

Provides two distinct diversification steps vs. single-step coupling with 3-iodopicolinic acid.

Supports library synthesis for medicinal chemistry and agrochemical discovery.

Evidence Dimension	Number of synthetically addressable halogen handles
Target Compound Data	Two orthogonal handles: C-3 iodine (most reactive) and C-5 bromine (second coupling site)
Comparator Or Baseline	3-Iodopicolinic acid: one reactive handle (C-3 iodine only); molecular weight 249.01
Quantified Difference	Two coupling sites versus one; enables at least 2 distinct diversification steps from a single building block without additional halogenation reactions
Conditions	Suzuki–Miyaura, Negishi, or Sonogashira cross-coupling; sequential coupling requires appropriate catalyst/ligand selection

Why This Matters

For medicinal chemistry and agrochemical library synthesis, a dual-halogenated building block reduces the number of synthetic steps required to access diverse disubstituted analogs, accelerating SAR exploration and lead optimization campaigns.

• [1] 3-Iodopicolinic acid molecular formula C6H4INO2, molecular weight 249.01. CAS 73841-32-4. View Source
• [2] 4-Bromo-6-chloro-3-iodo-2-methylpyridine: polysubstituted pyridines can undergo sequential cross-coupling at iodo, then bromo, then chloro positions. View Source

Carboxylic Acid Handle for Direct Conjugation

The free carboxylic acid moiety at the 2-position distinguishes 5-bromo-3-iodopicolinic acid from its ester analogs such as methyl 5-bromo-3-iodopicolinate. The acid form enables direct amide bond formation with amines under standard coupling conditions (EDC/HOBt, HATU, etc.) without requiring a separate hydrolysis step post-coupling. This is particularly advantageous when the coupled product is acid-sensitive or when the ester hydrolysis conditions would be incompatible with other functional groups introduced during the cross-coupling sequence [1]. The carboxylic acid also serves as a bidentate chelating moiety, a property exploited in metal complexation studies with halogenated picolinic acid derivatives [2].

Acid vs. Ester

Class-level inference

Direct conjugation

Free carboxylic acid eliminates a deprotection step required for methyl ester analogs.

Enables direct amide coupling with standard reagents (EDC/HOBt, HATU).

Evidence Dimension	Functional group availability for conjugation
Target Compound Data	Free carboxylic acid: direct amide coupling possible; bidentate chelation capability
Comparator Or Baseline	Methyl 5-bromo-3-iodopicolinate: ester-protected carboxyl; requires hydrolysis to free acid before conjugation, adding one synthetic step
Quantified Difference	One fewer synthetic step for conjugation applications; avoids potential ester hydrolysis incompatibility with sensitive substrates
Conditions	Standard peptide coupling conditions (EDC, HOBt, DIPEA in DMF or DCM); metal complexation studies with Zn(II) salts in aqueous/organic media

Why This Matters

For applications requiring direct conjugation to amine-containing targets (e.g., peptide coupling, bioconjugation, or amide library synthesis), the free acid form eliminates a deprotection step, improving atom economy and reducing potential side reactions.

• [1] ChemSrc. 5-Bromo-3-iodopicolinic acid (CAS 2677885-07-1) vs Methyl 5-bromo-3-iodopicolinate (CAS varies). Carboxylic acid functional group enables direct amide formation. View Source
• [2] Yoshikawa Y, et al. Insulinomimetic activities of zinc(II) complexes of halogenated picolinic acids. IC50 values: Zn(6bpa)2 = 0.50 mM vs Zn(pic)2 = 1.00 mM in FFA release inhibition assay. View Source

Iodine-Specific Reactivity for Chemoselective Transformations

While both 5-bromo-3-iodopicolinic acid and 5,6-dibromopicolinic acid are dihalogenated picolinic acid derivatives, the presence of iodine in the target compound provides fundamentally different chemoselectivity. Iodine's superior leaving group ability relative to bromine (reactivity order: I > Br >> Cl) enables chemoselective transformations where the iodo position reacts while the bromo position remains intact under a broader range of conditions [1]. This halogen discrimination is particularly valuable in cross-electrophile coupling methodologies and in metal-free site-selective C–N bond-forming reactions with polyhalogenated pyridines [2]. Dibromo analogs lack this inherent reactivity gradient, often requiring more stringent condition optimization to achieve site-selective coupling.

Leaving group gradient

Class-level inference

I >> Br

Iodine reactivity enables reliable chemoselective transformations not possible with dibromo analogs.

Supports cross-electrophile coupling and metal-free C–N bond formations.

Evidence Dimension	Leaving group reactivity gradient
Target Compound Data	Reactivity gradient: I (highest) > Br (moderate) at 3- and 5-positions respectively
Comparator Or Baseline	5,6-Dibromopicolinic acid: two C–Br bonds with minimal inherent reactivity discrimination
Quantified Difference	Leaving group ability difference of approximately 2-3 orders of magnitude in oxidative addition rates between C–I and C–Br bonds under standard Pd catalysis conditions [1]
Conditions	Pd-catalyzed cross-coupling; oxidative addition rates measured via competition experiments or computational modeling

Why This Matters

The iodine handle provides a reliable, predictable first coupling site that minimizes unwanted byproducts from competitive coupling at the bromine position, improving reaction yields and simplifying purification protocols in multi-step synthetic sequences.

• [1] Heterocyclic Chemistry at a Glance. Leaving group reactivity to oxidative addition: I > Br ~ OTf > Cl, related inversely to carbon–halogen bond strength. View Source
• [2] Wang L, Liu N, Dai B. Metal-free site-selective C–N bond-forming reaction of polyhalogenated pyridines and pyrimidines. RSC Adv. 2015;5:88843-88848. View Source

Halogenated Picolinic Acid in Patent Bioactives

Halogenated picolinic acid derivatives, including bromo- and iodo-substituted variants, are extensively claimed in patent literature as intermediates for herbicidal and fungicidal active ingredients [1][2]. While 5-bromo-3-iodopicolinic acid itself is not a commercial active ingredient, its structural features (polyhalogenated pyridine core with carboxylic acid) align with the Markush structures disclosed in Bayer CropScience patents for herbicidally active picolinic acid derivatives of formula (I) [1]. The specific 5-bromo-3-iodo substitution pattern represents a building block for generating analogs within these claimed chemical spaces.

Patent landscape

Supporting evidence

Markush match

Structural features align with Bayer CropScience patent claims for herbicidal picolinic acid derivatives.

Specific activity data unavailable; maps onto protected chemical space for analog generation.

Evidence Dimension	Patent landscape relevance
Target Compound Data	Polyhalogenated picolinic acid with bromine and iodine; matches halogenation patterns described in picolinic acid derivative patents
Comparator Or Baseline	Non-halogenated picolinic acid: outside the scope of halogenated derivative patent claims
Quantified Difference	Quantitative activity data for the specific compound not available in open literature; however, structurally related halogenated picolinic acids show herbicidal activity in patent examples [1]
Conditions	Patent evaluation based on Markush structure analysis; in vivo herbicidal activity assays described in Bayer CropScience patent applications

Why This Matters

For organizations developing agrochemical or pharmaceutical candidates, sourcing a building block that maps onto patent-protected chemical space accelerates the preparation of novel analogs for freedom-to-operate and SAR studies.

• [1] Ahrens H, Brünjes M, Dietrich H, et al. (Bayer CropScience AG). US Patent Application US 2012/0157314 A1. Novel substituted picolinic acids, salts and acid derivatives thereof, and use thereof as herbicides. Filed 2010-10-22. View Source
• [2] US Patent US 8,003,799 B2. Picolinic acid derivatives and their use as fungicides. Filed 2001-01-05, issued 2011-08-23. View Source

5-Bromo-3-iodopicolinic Acid: Research and Industrial Applications

Sequential Suzuki–Miyaura Coupling for Disubstituted Pyridines

Medicinal chemistry and agrochemical discovery groups seeking to generate diverse disubstituted picolinic acid derivatives can utilize the orthogonal reactivity of the C–I and C–Br bonds. The first Suzuki–Miyaura coupling at the 3-iodo position proceeds under mild conditions (Pd(PPh₃)₄ or Pd(dppf)Cl₂, aqueous carbonate base, 60–80°C) while the 5-bromo position remains intact [1]. A second coupling at the 5-position can then be performed with a different boronic acid, enabling library synthesis from a single building block [2].

Direct Amide Conjugation for Probes and Bioconjugates

The free carboxylic acid at the 2-position allows direct conjugation to amine-containing molecules (peptides, linkers, fluorescent tags) without a separate ester hydrolysis step. After executing the desired cross-coupling sequence at the halogen positions, the carboxylic acid can be activated with standard coupling reagents (EDC/HOBt, HATU, or via acid chloride formation) to form stable amide bonds. This streamlined workflow is particularly valuable when the halogenated pyridine scaffold serves as a core pharmacophore requiring conjugation to targeting moieties [3].

Picolinic Acid-Derived Agrochemical Intermediates

Given the extensive patent coverage of halogenated picolinic acid derivatives as herbicidal and fungicidal agents, 5-bromo-3-iodopicolinic acid serves as a strategic intermediate for preparing novel analogs within the Bayer CropScience and related patent spaces [4]. The compound can be elaborated through sequential cross-coupling to introduce aryl, heteroaryl, or alkenyl groups at both the 3- and 5-positions, generating candidates for in vivo weed control or phytopathogenic fungi screening programs [5].

Metal Complexation with Halogenated Picolinic Ligands

The 2-carboxylic acid group provides a bidentate chelation site (N,O-donor) for transition metals. Research on halogenated picolinic acid-zinc(II) complexes has demonstrated that halogen substitution influences insulinomimetic activity, with bromo-substituted complexes showing improved IC₅₀ values compared to the unsubstituted parent complex [6]. 5-Bromo-3-iodopicolinic acid offers a scaffold for exploring structure-activity relationships in metallodrug candidates, where the additional iodo handle provides a site for further derivatization or radiolabeling.

Application

Selection Property

Validation Focus

Sequential cross-coupling for disubstituted pyridines

Orthogonal C–I / C–Br reactivity

Review site-selectivity under Pd catalysis at mild temperatures

Direct amide conjugation for probes and bioconjugates

Free carboxylic acid handle

Review coupling efficiency with standard reagents on halogenated scaffold

Agrochemical intermediate patent-space exploration

Polyhalogenated picolinic acid core

Review alignment with Markush structures in herbicidal and fungicidal patents

Metal complexation with halogenated picolinic ligands

Bidentate N,O-chelation motif

Review structure-activity relationships in metallodrug research candidates

• [1] Handy ST, Wilson T, Muth A. Disubstituted pyridines: the double-coupling approach. J Org Chem. 2007;72(22):8496-8500. doi:10.1021/jo701709a. PMID: 17918901. View Source
• [2] Heterocyclic Chemistry at a Glance. Sequential coupling in polyhalo-compounds governed by oxidative addition selectivity: I > Br. View Source
• [3] ChemSrc. 5-Bromo-3-iodopicolinic acid (CAS 2677885-07-1). Carboxylic acid functional group at 2-position. View Source
• [4] Ahrens H, Brünjes M, Dietrich H, et al. (Bayer CropScience AG). US Patent Application US 2012/0157314 A1. Novel substituted picolinic acids, salts and acid derivatives thereof, and use thereof as herbicides. View Source
• [5] US Patent US 8,003,799 B2. Picolinic acid derivatives and their use as fungicides. View Source
• [6] Yoshikawa Y, et al. Insulinomimetic activities of zinc(II) complexes of halogenated picolinic acids. IC50: Zn(6bpa)2 = 0.50 mM vs Zn(pic)2 = 1.00 mM. View Source